Cas no 1933582-76-3 ((2-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol)
(2-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (2-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol
- 1933582-76-3
- EN300-1116608
- 1H-Pyrazole-4-methanol, α-(2-methyl-3-thienyl)-
-
- Inchi: 1S/C9H10N2OS/c1-6-8(2-3-13-6)9(12)7-4-10-11-5-7/h2-5,9,12H,1H3,(H,10,11)
- InChI Key: VXYUECDVSGJGKC-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1C)C(C1C=NNC=1)O
Computed Properties
- Exact Mass: 194.05138412g/mol
- Monoisotopic Mass: 194.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 77.2Ų
Experimental Properties
- Density: 1.345±0.06 g/cm3(Predicted)
- Boiling Point: 432.2±40.0 °C(Predicted)
- pka: 13.43±0.20(Predicted)
(2-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1116608-0.05g |
(2-methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol |
1933582-76-3 | 95% | 0.05g |
$948.0 | 2023-10-27 | |
| Enamine | EN300-1116608-0.1g |
(2-methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol |
1933582-76-3 | 95% | 0.1g |
$993.0 | 2023-10-27 | |
| Enamine | EN300-1116608-0.25g |
(2-methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol |
1933582-76-3 | 95% | 0.25g |
$1038.0 | 2023-10-27 | |
| Enamine | EN300-1116608-0.5g |
(2-methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol |
1933582-76-3 | 95% | 0.5g |
$1084.0 | 2023-10-27 | |
| Enamine | EN300-1116608-1.0g |
(2-methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol |
1933582-76-3 | 1g |
$1315.0 | 2023-05-26 | ||
| Enamine | EN300-1116608-2.5g |
(2-methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol |
1933582-76-3 | 95% | 2.5g |
$2211.0 | 2023-10-27 | |
| Enamine | EN300-1116608-5.0g |
(2-methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol |
1933582-76-3 | 5g |
$3812.0 | 2023-05-26 | ||
| Enamine | EN300-1116608-10.0g |
(2-methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol |
1933582-76-3 | 10g |
$5652.0 | 2023-05-26 | ||
| Enamine | EN300-1116608-1g |
(2-methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol |
1933582-76-3 | 95% | 1g |
$1129.0 | 2023-10-27 | |
| Enamine | EN300-1116608-5g |
(2-methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol |
1933582-76-3 | 95% | 5g |
$3273.0 | 2023-10-27 |
(2-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on (2-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol
Introduction to (2-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol (CAS No. 1933582-76-3)
(2-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol, identified by its CAS number 1933582-76-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework composed of a thiophene ring substituted with a methyl group at the 2-position and connected to a pyrazole ring via a methylene bridge, has garnered attention for its potential applications in drug discovery and development.
The structural motif of (2-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol combines the aromaticity of the thiophene and pyrazole heterocycles, which are well-known for their diverse biological activities. Thiophene derivatives, in particular, have been extensively studied for their roles as pharmacophores in various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The presence of the methyl group at the 2-position of the thiophene ring may influence the electronic properties and reactivity of the molecule, making it a valuable scaffold for further chemical modifications.
The pyrazole ring in (2-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol is another key feature that contributes to its potential biological activity. Pyrazoles are known to exhibit a wide range of pharmacological effects, including antimicrobial, antifungal, and anti-inflammatory properties. The methylene bridge connecting the thiophene and pyrazole rings provides a flexible linker that can be exploited to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.
Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The combination of thiophene and pyrazole moieties in (2-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol presents an opportunity to explore novel therapeutic avenues. Studies have shown that such hybrid structures can exhibit enhanced binding affinity and selectivity towards biological targets, making them promising candidates for further development.
In addition to its structural characteristics, (2-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol has been investigated for its potential role in modulating enzyme activity. Enzymes are critical targets in drug discovery, as they play pivotal roles in many biological pathways. The unique scaffold of this compound may allow it to interact with specific enzymes in a manner that inhibits or activates their function, thereby contributing to therapeutic effects.
The synthesis of (2-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the synthetic route but also allow for the introduction of additional functional groups, enabling further derivatization and exploration of biological activity.
The pharmacological evaluation of (2-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to interact with various biological targets, including receptors and enzymes involved in inflammation and pain signaling. These findings suggest that this compound may have therapeutic potential in conditions such as arthritis and chronic pain syndromes.
Furthermore, computational studies have been conducted to understand the molecular interactions between (2-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol and its biological targets. Molecular docking simulations have provided insights into how this compound binds to its receptors, offering a rational basis for designing more potent derivatives. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.
The future prospects for (2-Methylthiophen-3-yl)(1H-pyrazol-4-ylmethanol
In conclusion, (2-Methylthiophen-3-yll)(1H-pyrazol-lV-yll)methanol (CAS No. 1933582.-76-.S) represents an exciting area of research with significant potential in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents.
1933582-76-3 ((2-Methylthiophen-3-yl)(1H-pyrazol-4-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)